Cas no 24173-71-5 (5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)-)

• Product Name: 5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)-
• CAS No: 24173-71-5
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 277453
• PubChem ID: 6710676
• Update Time: 2025-10-13

5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)-
• Kobusone
• (1R,4R,6R,10S)-4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0^4,6]dodecan-9-one
• [ "" ]
• Spectrum4_000641
• (1R, 4R, 6R, 10S)-4, 12, 12-trimethyl-5-oxatricyclo[8.2.0.04, 6]dodecan-9-one
• CCG-38591
• SDCCGMLS-0066473.P001
• SPBio_000310
• 24173-71-5
• KBio2_004295
• NCGC00178735-01
• DTXSID001318080
• KBio3_001761
• Spectrum2_000315
• SR-05000002461-1
• KBio2_006863
• (-)-Kobusone
• KBioSS_001727
• (-)-Kobusone; 6,7-Epoxy-12-norcaryophyllan-3-one
• SR-05000002461
• BSPBio_002261
• FS-9642
• KBio2_001727
• KBioGR_000981
• Spectrum_001247
• Spectrum5_001818
• CHEMBL3039087
• SCHEMBL19361159
• HY-N3419
• SPECTRUM300048
• AKOS032962384
• Spectrum3_000801
• CS-0024182
• (1R,4R,6R,10S)-4,12,12-trimethyl-5-oxatricyclo[8.2.0.0^{4,6]dodecan-9-one
• 4,12,12-trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one
• 4,12,12-trimethyl-5-oxatricyclo[8.2.0.04,6]dodecan-9-one
• Caryophyllene keto epoxide
• 6,7-Epoxy-15-nor-3-caryophyllanone
• SpecPlus_000182
• DivK1c_006278
• KBio1_001222
• GLXC-17250
• (1R,4R,6R,10S)-4,12,12-Trimethyl-5-oxatricyclo[8.2.0.04,6]dodecan-9-one
• DA-64758

• Inchi： 1S/C14H22O2/c1-13(2)8-9-10(13)6-7-14(3)12(16-14)5-4-11(9)15/h9-10,12H,4-8H2,1-3H3/t9-,10+,12+,14+/m0/s1
• InChI Key： UETZJEZFLKASPR-UZWIWUQPSA-N
• SMILES： O1[C@@H]2CCC([C@H]3CC(C)(C)[C@@H]3CC[C@@]12C)=O

Computed Properties

• Exact Mass: 222.16200
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.6A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Oil
• Density: 1.031
• Boiling Point: 308°Cat760mmHg
• Flash Point: 123.8°C
• Refractive Index: 1.491
• PSA: 29.60000
• LogP: 2.94930
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones